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Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104

Essential Safety and Handling Guide for 4-
Bromo-1-pentene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-1-pentene (CAS No: 1119-51-3). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Core Hazards: 4-Bromo-1-pentene is a flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1] It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)

To minimize exposure risks, the following personal protective equipment is mandatory when
handling 4-Bromo-1-pentene.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles & Face Shield

Tight-sealing safety goggles
are required.[2] A face shield
should be worn when there is
a risk of splashing.[2] Contact

lenses should not be worn.[3]

Hand Protection

Chemical-resistant gloves

Neoprene or nitrile rubber
gloves are recommended.[3]
Always inspect gloves for
damage before use and
change them immediately if

contaminated.

Body Protection

Laboratory Coat

Wear suitable protective
clothing, such as a flame-
resistant or 100% cotton lab

coat, to prevent skin contact.

[3]

Respiratory Protection

NIOSH-certified organic vapor

respirator

To be used where inhalation
exposure may occur.[3] All
handling should ideally be
conducted within a chemical
fume hood to minimize vapor

inhalation.[4]

Physical and Chemical Properties

A summary of the key quantitative data for 4-Bromo-1-pentene is provided below for easy

reference.
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Property Value

Molecular Formula CsHoBr

Molecular Weight 149.03 g/mol [5]

Boiling Point 126 - 127 °C/ 258.8 - 260.6 °F[1]
Flash Point 30 °C /86 °F[1]

Density 0.641 g/cm3 at 25 °C

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical for the safe handling of 4-Bromo-1-pentene.
1. Preparation and Engineering Controls:

» Review Safety Data Sheet (SDS): Before starting any work, thoroughly review the SDS for 4-
Bromo-1-pentene.

e Fume Hood: Ensure a chemical fume hood is operational and perform all manipulations
within it.[4]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[2][3]

2. Handling the Compound:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2][3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[6] Use only non-sparking tools.[2][3]

o Transfers: When transferring the liquid, do so carefully to avoid splashing and the generation
of vapors.
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Avoid Contact: Prevent the chemical from coming into contact with skin, eyes, and clothing.

[3]

. Storage:
Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[1][2]
Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1][2]

Storage Conditions: The material may darken during storage and should be kept in a
refrigerator suitable for flammable materials.[1][2]

. In Case of a Spill:
Evacuate: Evacuate the area and remove all ignition sources.[2][6]

Containment: Contain the spill with an inert absorbent material such as sand, silica gel, or
vermiculite.[2][6][7]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,
sealed container for disposal.[2][6]
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Workflow for Safe Handling of 4-Bromo-1-pentene

1. Preparation

Review SDS

Verify Fume Hood Operation

Check Emergency Equipment

Don PPE

Ground Equipment

Transfer Chemical in Fume Hood

Seal Container After Use

3. Storage 4. Disposal
Store in a Cool, Well-Ventilated Area Collect Waste in Labeled Container
Keep Away from Incompatibles Dispose via Approved Waste Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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